Methyl 2-hydroxy-4-(methylthio)benzoate

• CAS RN: 95420-73-8
• Molecular Formula: C9H10O3S
• Molecular Weight: 198.24 g/mol
• IUPAC Name: methyl 2-hydroxy-4-methylsulfanylbenzoate
• InChI: InChI=1S/C9H10O3S/c1-12-9(11)7-4-3-6(13-2)5-8(7)10/h3-5,10H,1-2H3
• InChI Key: DVTOGCSCXCSZCD-UHFFFAOYSA-N
• Canonical SMILES: COC(=O)C1=C(C=C(C=C1)SC)O

Description

Methyl 2-hydroxy-4-(methylthio)benzoate is a useful research compound. Its molecular formula is C9H10O3S and its molecular weight is 198.24 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

The 2-hydroxy-4-(methylthio)benzoic acid (836 mg, 4.54 mmol) was dissolved in MeOH (45 mL). Thionyl chloride (0.35 mL, 4.80 mmol) was added and the solution was heated to 65° C. and left overnight. TLC indicated that there was still starting material present; so more thionyl chloride (1.0 mL, 13.7 mmol) was added. After about 1.5 hour, TLC indicated formation of baseline material; so the reaction was concentrated in vacuo. The crude residue was purified using flash column chromatography (100% CH2Cl2) to give the desired compound as an off-white solid (567 mg, 2.86 mmol, 63%).